Cas no 1612215-57-2 (2-(2-ethylbutyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-ethylbutyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1612215-57-2
• MF: C₁₂H₂₅BO₂
• MW: 212.136704206467
• CID: 6322186
• PubChem ID: 165877797
• Update Time: 2025-07-19

2-(2-ethylbutyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylbutyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1612215-57-2
• EN300-1706394

• Inchi： 1S/C12H25BO2/c1-7-10(8-2)9-13-14-11(3,4)12(5,6)15-13/h10H,7-9H2,1-6H3
• InChI Key： NBMJWURMXALPKX-UHFFFAOYSA-N
• SMILES： O1B(CC(CC)CC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 212.1947602g/mol
• Monoisotopic Mass: 212.1947602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(2-ethylbutyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(2-ethylbutyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1612215-57-2)

2-(2-ethylbutyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly specialized organoboron compound with significant applications in organic synthesis and pharmaceutical research. With the CAS number 1612215-57-2, this compound has garnered attention for its unique structural properties and versatility in cross-coupling reactions, particularly in Suzuki-Miyaura couplings. Researchers and industries are increasingly exploring its potential due to its stability and efficiency in forming carbon-carbon bonds, a critical step in drug discovery and material science.

The compound's molecular structure features a dioxaborolane ring, which is known for its robustness under various reaction conditions. The presence of the 2-ethylbutyl group enhances its solubility in organic solvents, making it a preferred choice for homogeneous catalytic systems. Recent studies highlight its role in the synthesis of complex molecules, including agrochemicals and advanced polymers. As sustainability becomes a key focus in chemical manufacturing, 2-(2-ethylbutyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is being evaluated for greener synthetic routes, aligning with the principles of green chemistry.

In the context of current trends, this compound is frequently discussed in forums and publications related to boron chemistry and catalytic applications. Users often search for terms like "boronic ester derivatives" or "Suzuki-Miyaura catalyst," reflecting the growing interest in its mechanistic insights. Additionally, its compatibility with microwave-assisted synthesis has been a hot topic, as it reduces reaction times and energy consumption—a priority for modern labs aiming for efficiency.

From a technical standpoint, CAS 1612215-57-2 exhibits excellent thermal stability, with decomposition temperatures exceeding 150°C. This property is crucial for high-temperature applications, such as the production of heat-resistant polymers. Furthermore, its low toxicity profile, as indicated by preliminary safety data, makes it a safer alternative to traditional boron reagents, addressing regulatory concerns in the pharmaceutical industry.

The compound's relevance extends to material science, where it is used to modify surface properties of nanoparticles and coatings. Recent patents highlight its incorporation into OLED materials, leveraging its electron-transport characteristics. As the demand for flexible electronics rises, 2-(2-ethylbutyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is poised to play a pivotal role in next-generation displays and energy storage devices.

In summary, 2-(2-ethylbutyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1612215-57-2) represents a cutting-edge tool for chemists and engineers. Its adaptability across multiple disciplines—from drug development to renewable energy—underscores its importance in advancing scientific innovation. Future research will likely focus on optimizing its synthetic pathways and expanding its industrial applications, solidifying its position as a cornerstone of modern boron chemistry.